Cas no 157000-76-5 (2-[2-(diethylamino)ethyl]-5,11-dimethyl-6H-pyrido[4,3-b]carbazol-2-ium-9-ol;chloride;hydrochloride)

• Product Name: 2-[2-(diethylamino)ethyl]-5,11-dimethyl-6H-pyrido[4,3-b]carbazol-2-ium-9-ol;chloride;hydrochloride
• CAS No: 157000-76-5
• MF: C₂₃H₂₉Cl₂N₃O
• MW: 434.4018638134
• CID: 4730179
• PubChem ID: 24844807
• Update Time: 2025-10-24

2-[2-(diethylamino)ethyl]-5,11-dimethyl-6H-pyrido[4,3-b]carbazol-2-ium-9-ol;chloride;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Datelliptium (chloride hydrochloride)
• Datelliptium chloride hydrochloride
• 2-[2-(diethylamino)ethyl]-5,11-dimethyl-6H-pyrido[4,3-b]carbazol-2-ium-9-ol;chloride;hydrochloride
• 157000-76-5
• datelliptium hydrochloride chloride
• AKOS040759245
• 2-(2-(Diethylamino)ethyl)-9-hydroxy-5,11-dimethyl-6H-pyrido[4,3-b]carbazol-2-ium chloride hydrochloride
• HY-U00337A
• TS-09725
• DA-52320
• CS-0146076

• Inchi： 1S/C23H27N3O.2ClH/c1-5-25(6-2)11-12-26-10-9-18-16(4)23-22(15(3)20(18)14-26)19-13-17(27)7-8-21(19)24-23;;/h7-10,13-14,27H,5-6,11-12H2,1-4H3;2*1H
• InChI Key： QLZIAISICLKYOX-UHFFFAOYSA-N
• SMILES： Cl.[Cl-].OC1C=CC2=C(C=1)C1C(C)=C3C=[N+](C=CC3=C(C)C=1N2)CCN(CC)CC

Computed Properties

• Exact Mass: 433.1687679g/mol
• Monoisotopic Mass: 433.1687679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 496
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1

Additional information on 2-[2-(diethylamino)ethyl]-5,11-dimethyl-6H-pyrido[4,3-b]carbazol-2-ium-9-ol;chloride;hydrochloride

Research Brief on 2-[2-(diethylamino)ethyl]-5,11-dimethyl-6H-pyrido[4,3-b]carbazol-2-ium-9-ol;chloride;hydrochloride (CAS: 157000-76-5)

The compound 2-[2-(diethylamino)ethyl]-5,11-dimethyl-6H-pyrido[4,3-b]carbazol-2-ium-9-ol;chloride;hydrochloride (CAS: 157000-76-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyridocarbazole core, exhibits promising biological activities, particularly in the context of anticancer and antimicrobial applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential therapeutic applications, making it a compound of high interest for drug development.

Recent research has demonstrated that this compound interacts with DNA through intercalation, a mechanism that disrupts DNA replication and transcription, thereby inhibiting the proliferation of cancer cells. In vitro studies have shown potent cytotoxic effects against a variety of cancer cell lines, including breast, lung, and colon cancers. The compound's ability to induce apoptosis and cell cycle arrest further underscores its potential as a chemotherapeutic agent. Additionally, its structural modifications have been explored to enhance selectivity and reduce off-target effects, which are critical for improving therapeutic efficacy and minimizing adverse reactions.

Beyond its anticancer properties, the compound has also been investigated for its antimicrobial activity. Preliminary studies indicate that it exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as fungal pathogens. This dual functionality makes it a versatile candidate for further development in the treatment of infections, particularly those resistant to conventional antibiotics. Researchers are currently exploring its synergy with existing antimicrobial agents to enhance efficacy and combat resistance.

Pharmacokinetic studies have revealed that the compound has favorable absorption and distribution profiles, although its metabolism and excretion pathways require further optimization to improve bioavailability and reduce potential toxicity. Advanced formulation strategies, such as nanoparticle encapsulation and prodrug approaches, are being investigated to address these challenges. These efforts aim to enhance the compound's stability, solubility, and targeted delivery, thereby maximizing its therapeutic potential.

In conclusion, 2-[2-(diethylamino)ethyl]-5,11-dimethyl-6H-pyrido[4,3-b]carbazol-2-ium-9-ol;chloride;hydrochloride represents a promising lead compound in the fields of oncology and infectious disease. Its multifaceted biological activities, combined with ongoing efforts to optimize its pharmacological properties, position it as a strong candidate for future clinical development. Continued research is essential to fully unlock its therapeutic potential and translate these findings into effective treatments for patients.